3-(1-(5-(1,2-dithiolan-3-yl)pentanoyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 3-[1-[5-(dithiolan-3-yl)pentanoyl]piperidin-4-yl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C21H27N3O3S2/c25-19(8-4-1-5-16-11-14-28-29-16)23-12-9-15(10-13-23)24-20(26)17-6-2-3-7-18(17)22-21(24)27/h2-3,6-7,15-16H,1,4-5,8-14H2,(H,22,27)
• InChI Key: OYHVHCQGPXPQEH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)C3=CC=CC=C3NC2=O)C(=O)CCCCC4CCSS4
• Molecular Formula: C21H27N3O3S2
• Molecular Weight: 433.6 g/mol
• CAS No.: 2034532-57-3

Description

3-(1-(5-(1,2-dithiolan-3-yl)pentanoyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H27N3O3S2 and its molecular weight is 433.59. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

The derivatives of ketene dithioacetal, including compounds similar to the specified chemical, have been studied for their ability to inhibit copper corrosion in acidic solutions. These compounds form a protective film on the copper surface, significantly reducing corrosion rates. This application is particularly relevant in industries where copper is used in corrosive environments (Fiala et al., 2007).

Synthesis of Heterocyclic Compounds

Research has explored the use of similar compounds in the synthesis of various heterocyclic compounds like chromeno-indazole and chromeno-quinazoline. These synthesized compounds have potential applications in pharmaceuticals and material sciences due to their unique structural properties (Mahmoud et al., 2009).

Spectroscopic Studies and Biological Activity

Similar compounds have been synthesized and characterized using various spectroscopic methods, and their biological activity has been studied through molecular docking. These studies are crucial for developing new pharmaceuticals and understanding the interaction of such compounds with biological systems (Murugesan et al., 2021).

Antimicrobial Studies

Derivatives of the specified chemical structure have been synthesized and tested for antimicrobial properties. Such studies are valuable for discovering new antibiotics or antifungal agents, contributing to the ongoing fight against drug-resistant pathogens (Vidule, 2011).